Cas no 64468-31-1 (N-(4-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide)

• Product Name: N-(4-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide
• CAS No: 64468-31-1
• MF: C₂₁H₁₅NO₃
• MW: 329.348705530167
• CID: 4097513
• PubChem ID: 746066
• Update Time: 2025-10-28

N-(4-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3H-Naphtho[2,1-b]pyran-2-carboxamide, N-(4-methylphenyl)-3-oxo-
• 3-oxo-N-(p-tolyl)-3H-benzo[f]chromene-2-carboxamide
• N-(4-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide
• Oprea1_039178
• SR-01000441910
• F0341-0334
• 64468-31-1
• SR-01000441910-1
• AKOS001628521
• Oprea1_857765
• N-(4-methylphenyl)-3-oxobenzo[f]chromene-2-carboxamide
• N-(4-methylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide

• Inchi： 1S/C21H15NO3/c1-13-6-9-15(10-7-13)22-20(23)18-12-17-16-5-3-2-4-14(16)8-11-19(17)25-21(18)24/h2-12H,1H3,(H,22,23)
• InChI Key： VRFZIZWIRNZIIU-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C=C(C(NC1=CC=C(C)C=C1)=O)C(=O)O2)C=CC=C3

Computed Properties

• Exact Mass: 329.10519334Da
• Monoisotopic Mass: 329.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on N-(4-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide

N-(4-Methylphenyl)-3-Oxo-3H-Benzofchromene-2-Carboxamide: A Comprehensive Overview

N-(4-Methylphenyl)-3-Oxo-3H-Benzofchromene-2-Carboxamide, also known by its CAS number 64468-31-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuranochromenes, which are known for their unique structural features and potential biological activities. The molecule combines a benzofuranochromene core with a carboxamide group, making it a promising candidate for various applications in drug discovery and material science.

The structure of N-(4-Methylphenyl)-3-Oxo-3H-Benzofchromene-2-Carboxamide is characterized by a fused ring system consisting of a benzene ring, a furan ring, and a chromene moiety. The presence of the 3-oxo group introduces additional electronic effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such structural features in modulating the compound's interaction with biological targets, such as enzymes and receptors.

One of the most intriguing aspects of this compound is its potential as a pharmacological agent. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. For instance, a study published in 2023 demonstrated that N-(4-Methylphenyl)-3-Oxo-3H-Benzofchromene-2-Carboxamide exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

Beyond its pharmacological applications, this compound has also garnered attention in the field of material science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, paving the way for its integration into next-generation electronic devices.

The synthesis of N-(4-Methylphenyl)-3-Oxo-3H-Benzofchromene-2-Carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound can be produced efficiently for both research and industrial applications.

In terms of stability and degradation, studies have shown that this compound exhibits moderate stability under physiological conditions. However, its degradation products remain an area of active research, particularly in relation to its potential environmental impact. Understanding the degradation pathways of N-(4-Methylphenyl)-3-Oxo-3H-Benzofchromene-2-Carboxamide is crucial for assessing its safety and sustainability.

From an environmental perspective, the ecological impact of this compound has been a topic of recent interest. Preliminary studies suggest that it has low toxicity towards aquatic organisms, but further research is needed to fully characterize its environmental fate and effects. Regulatory agencies are increasingly emphasizing the need for comprehensive environmental assessments for novel compounds like this one.

In conclusion, N-(4-Methylphenyl)-3-Oxo-3H-Benzofchromene-2-Carboxamide (CAS No: 64468-31-1) represents a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with its potential biological and electronic properties, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing science and technology.